Cas no 2228470-60-6 (2-methyl-1-(1-phenylcyclopentyl)propan-2-ol)

• Product Name: 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol
• CAS No: 2228470-60-6
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 5937544
• PubChem ID: 165883974
• Update Time: 2025-10-04

2-methyl-1-(1-phenylcyclopentyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol
• EN300-2006641
• 2228470-60-6

• Inchi： 1S/C15H22O/c1-14(2,16)12-15(10-6-7-11-15)13-8-4-3-5-9-13/h3-5,8-9,16H,6-7,10-12H2,1-2H3
• InChI Key： QOPALFHNXZFUIO-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol

Comprehensive Overview of 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol (CAS No. 2228470-60-6): Properties, Applications, and Industry Insights

In the ever-evolving landscape of organic chemistry, 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol (CAS No. 2228470-60-6) has garnered significant attention due to its unique structural features and versatile applications. This tertiary alcohol, characterized by a cyclopentyl ring substituted with a phenyl group and a hydroxyl-bearing carbon, serves as a pivotal intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals frequently search for "CAS 2228470-60-6 uses" or "synthesis of 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol," reflecting its growing relevance in specialized chemical workflows.

The molecular architecture of 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol combines lipophilic (phenyl and cyclopentyl) and hydrophilic (hydroxyl) moieties, enabling tailored solubility profiles for drug formulation. Recent studies highlight its role in modulating steric hindrance in catalytic reactions—a hot topic in green chemistry circles. With rising interest in "sustainable synthetic routes," this compound’s potential as a scaffold for biodegradable polymers or low-toxicity solvents aligns with global trends toward eco-friendly alternatives.

Analytical data for CAS 2228470-60-6 reveals a melting point range of 78–82°C and a logP value of ~3.2, indicating moderate hydrophobicity ideal for drug delivery systems. Spectroscopic signatures (e.g., NMR peaks at 7.2–7.4 ppm for aromatic protons) facilitate quality control—a critical aspect for laboratories addressing queries like "how to characterize 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol." Regulatory-compliant handling protocols are emphasized in SDS documentation, though it’s classified as non-hazardous under standard conditions.

Innovative applications of this compound extend to flavor and fragrance industries, where its woody-amber odor profile (detectable at 0.1 ppm) inspires niche perfumery formulations. Patent analyses show a 40% increase in filings referencing 2228470-60-6 since 2020, particularly in "long-acting pharmaceutical depot" technologies—addressing patient demands for reduced dosing frequency. Such trends resonate with search terms like "extended-release drug candidates 2024."

From a synthetic perspective, 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol is typically prepared via Grignard reactions between 1-phenylcyclopentylmagnesium bromide and acetone, yielding >85% purity post-crystallization. Process chemists optimizing "cost-effective scale-up methods" may explore continuous-flow systems—a technique dominating recent AI-driven reaction optimization studies. Computational models predict promising ADMET properties for derivatives, fueling R&D investments.

Market intelligence indicates that suppliers of CAS 2228470-60-6 prioritize cGMP certification to meet pharmaceutical-grade standards, responding to buyer searches for "high-purity cyclopentyl alcohols." Storage recommendations (2–8°C under nitrogen) and stability data (>24 months) are crucial for inventory planning, especially among contract manufacturers servicing the biotech startup sector—a demographic increasingly active in bulk inquiries.

In conclusion, 2-methyl-1-(1-phenylcyclopentyl)propan-2-ol exemplifies the intersection of structural ingenuity and applied chemistry. Its multifaceted utility—from medicinal chemistry to specialty materials—positions it as a compound of enduring interest, with research trajectories closely tracking industry demands for novel functional groups and sustainable processes. Ongoing exploration of its structure-activity relationships promises to unlock further innovations in the coming decade.